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Compound of Interest

Compound Name: 2-Bromo-4-methyl-6-nitrophenol

Cat. No.: B1265902 Get Quote

Technical Guide: 2-Bromo-4-methyl-6-
nitrophenol
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical properties and a

representative synthesis protocol for 2-Bromo-4-methyl-6-nitrophenol, a substituted

nitrophenol compound of interest in various chemical research domains.

Compound Data
The fundamental molecular properties of 2-Bromo-4-methyl-6-nitrophenol are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value

Molecular Formula C₇H₆BrNO₃[1][2]

Molecular Weight 232.03 g/mol [3]

CAS Number 20039-91-2[1]
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The following protocol describes a common method for the synthesis of 2-Bromo-4-methyl-6-
nitrophenol through the nitration of a precursor. This procedure is intended for use by trained

professionals in a controlled laboratory setting.

Materials:

Sulfuric Acid (H₂SO₄)

Nitric Acid (HNO₃)

2-Bromo-4-methylphenol (Precursor)

Water (H₂O)

Ethyl Acetate (EtOAc)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

A solution of sulfuric acid (200 mL) in water (620 mL) is prepared and cooled to 0°C.

Nitric acid (56 g, 889 mmol) is carefully added to the cooled sulfuric acid solution.

The precursor, 2-Bromo-4-methylphenol (88 g, 471 mmol), is then added to the reaction

mixture.

The resulting mixture is stirred at room temperature overnight to allow the reaction to

proceed to completion.

Upon completion, the mixture is extracted with ethyl acetate.

The organic layer is dried over anhydrous sodium sulfate.

The solution is concentrated under reduced pressure.

The crude product is purified by silica gel column chromatography to yield 2-Bromo-4-
methyl-6-nitrophenol as a yellow solid.[3]
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Synthesis Workflow
The logical flow of the synthesis protocol, from starting materials to the final purified product, is

illustrated in the diagram below.
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Caption: Synthesis workflow for 2-Bromo-4-methyl-6-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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